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Compound Name:
difluorobenzoate

Cat. No.: B14024325

Get Quote
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Methyl 3-(benzyloxy)-2,6-difluorobenzoate (CAS No. 2635937-50-5) is a substituted
aromatic ester with applications in organic synthesis, particularly within pharmaceutical and
materials science research.[1] As a specialized research chemical, a comprehensive, officially
published Safety Data Sheet (SDS) is not readily available. This guide is designed for
researchers, scientists, and drug development professionals to bridge this information gap.

Acting with full editorial control, this document eschews a generic SDS template. Instead, it
synthesizes a robust safety profile by applying established principles of chemical hazard
assessment. By analyzing the constituent functional groups of the molecule—the methyl
benzoate core, the difluoroaromatic system, and the benzyloxy substituent—we can infer a
reliable safety and handling protocol grounded in data from structurally analogous compounds.
This proactive, expertise-driven approach ensures that laboratory personnel can manage the
risks associated with this compound, upholding the highest standards of scientific integrity and
laboratory safety.

Chemical Identification and Physicochemical
Properties
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Proper identification is the foundation of chemical safety. The following tables summarize the
key identifiers and predicted physical properties for Methyl 3-(benzyloxy)-2,6-
difluorobenzoate.

Table 1: Compound Identification

Identifier Value Source

Methyl 3-(benzyloxy)-2,6-
difluorobenzoate

Chemical Name

CAS Number 2635937-50-5 [2]
Molecular Formula Ci1sH12F203 [2]
Molecular Weight 278.25 g/mol [2]

Table 2: Predicted Physicochemical Properties

Property Value Source & Notes
Boiling Point 387.4+£42.0°C [2] (Predicted)
Density 1.262 + 0.06 g/cm3 [2] (Predicted)

Data not available; likely a Inferred from similar
Appearance . ]

solid or ail. compounds.

Hazard Assessment and Inferred GHS Classification

Due to the absence of specific toxicological data, a hazard assessment has been constructed
by examining analogous compounds. The difluorinated benzoate structure suggests potential
for irritation, while the benzoate ester core points to possible toxicity upon ingestion.
Halogenated aromatic compounds as a class can also present long-term health and
environmental concerns.[3][4]

Inference Logic

The predicted hazard profile is derived from the known hazards of its core components:
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o Methyl 2,6-difluorobenzoate (CAS 13671-00-6): Known to be a combustible liquid.[5]

» 2,6-Difluoro-3-methylbenzoic acid (CAS 32890-88-3): A related acid that is known to cause
skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335).[6]

» Methyl Benzoate (CAS 93-58-3): Classified as harmful if swallowed (Acute Toxicity 4, Oral)
and can be an aspiration hazard.[7][8][9] It is also known to cause skin and eye irritation.[8]

This causality is visualized in the diagram below.

Structural Components & Known Hazards

Diagram 1: Hazard Inference Logic.
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Table 3: Anticipated GHS Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[7]

Acute Toxicity, Oral Category 4 o]
) ] o H315: Causes skin irritation.[6]
Skin Corrosion / Irritation Category 2 [10]
Serious Eye Damage / Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[6][10]
Specific Target Organ Toxicity H335: May cause respiratory
i Category 3 o
— Single Exposure irritation.[6][10]

Anticipated Label Elements:

e Pictogram:

» Signal Word:Warning

o Precautionary Statements (selected):

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash skin
thoroughly after handling), P270 (Do not eat, drink or smoke when using this product),

[¢]

P280 (Wear protective gloves/eye protection/face protection).[6][7][10]

o Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing), P337+P313 (If eye irritation
persists: Get medical advice/attention).[7][10]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed).[10]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[7]

Safe Handling and Exposure Control
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Effective risk management relies on a multi-layered approach, prioritizing engineering controls
over personal protective equipment (PPE). This "Hierarchy of Controls" is a fundamental
principle of laboratory safety.

Elimination Substitution

Diagram 2: Hierarchy of Controls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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